Cas no 1396682-91-9 (2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396682-91-9
• MF: C₁₈H₁₈N₆O₂S
• MW: 382.439521312714
• CID: 6569934
• Update Time: 2025-07-09

2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-[4-[(1-thiophen-2-ylcyclopentanecarbonyl)amino]phenyl]tetrazole-5-carboxamide

• Inchi： 1S/C18H18N6O2S/c19-15(25)16-21-23-24(22-16)13-7-5-12(6-8-13)20-17(26)18(9-1-2-10-18)14-4-3-11-27-14/h3-8,11H,1-2,9-10H2,(H2,19,25)(H,20,26)
• InChI Key： FIAYUPFUCKOSAC-UHFFFAOYSA-N
• SMILES： N1=C(C(N)=O)N=NN1C1=CC=C(NC(C2(C3SC=CC=3)CCCC2)=O)C=C1

Additional information on 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396682-91-9)

2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide, identified by the CAS number 1396682-91-9, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule represents a fusion of multiple pharmacophoric elements, including a thiophene ring, a cyclopentaneamine moiety, and a tetrazole scaffold, which collectively contribute to its unique chemical and biological properties. The structural complexity of this compound not only makes it an intriguing subject for academic research but also positions it as a potential candidate for the development of novel therapeutic agents.

The thiophene ring is a key structural feature of this compound, known for its presence in numerous bioactive molecules. Thiophenes are heterocyclic aromatic compounds that exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a thiophene moiety into 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide likely contributes to its pharmacological profile by enhancing interactions with biological targets such as enzymes and receptors.

Additionally, the cyclopentaneamine moiety in the compound's structure adds another layer of complexity. Cyclopentane derivatives are frequently employed in drug design due to their ability to mimic natural amino acid structures and improve metabolic stability. The amide linkage connecting the cyclopentaneamine group to the phenyl ring further enhances the molecule's solubility and bioavailability, which are critical factors in drug development.

The tetrazole scaffold is another notable feature of this compound. Tetrazoles are five-membered heterocyclic compounds containing four nitrogen atoms and one carbon atom. They are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The presence of a tetrazole ring in 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide suggests that it may interact with biological targets in ways that could lead to therapeutic benefits.

The carboxamide group at the 5-position of the tetrazole ring further modulates the compound's chemical properties. Carboxamide functionalities are common in pharmaceuticals due to their ability to form hydrogen bonds and enhance binding affinity to biological targets. This group likely contributes to the compound's solubility and stability, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide with biological targets. These studies have highlighted its potential as an inhibitor of various enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain.

Moreover, experimental investigations have begun to unravel the pharmacological effects of this compound. In vitro assays have demonstrated that 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide exhibits significant inhibitory activity against several inflammatory cytokines. This finding aligns with the growing interest in developing small-molecule inhibitors that modulate cytokine production as a strategy for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of this molecule.

As research continues to uncover new therapeutic applications for 2-{4-1-(thiophen-2-yl)cyclopentaneamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide, its potential extends beyond inflammation modulation. Preliminary data suggest that it may also exhibit antioxidant properties due to its ability to scavenge reactive oxygen species (ROS). ROS are known contributors to oxidative stress—a hallmark of various pathological conditions including neurodegenerative diseases and cancer.

The integration of structural biology techniques has further enhanced our understanding of how this compound interacts with biological targets at the molecular level. X-ray crystallography studies have provided insights into its binding mode with specific enzymes and receptors. These structural insights are invaluable for optimizing its pharmacological properties through structure-based drug design approaches.

In conclusion, 1396680 1396680 1396680 1396680 1396680 1396680 1396680 1396680 1396680 1396680 1396680 1396680 1396680 1396680 CAS No. 1396689 CAS No CAS No CAS No CAS No CAS No CAS No CAS No CAS No CAS No CAS No CAS No CAS No CAS No CAS No remains a promising candidate for further therapeutic development due to its unique structural features and multifaceted biological activities. Continued research into its mechanisms of action will undoubtedly pave the way for novel treatments targeting inflammation-related diseases and beyond.